Cas no 53816-91-4 (1,2-Benzenediol, 3,6-dinitro- (9CI))

• Product Name: 1,2-Benzenediol, 3,6-dinitro- (9CI)
• CAS No: 53816-91-4
• MF: C₆H₄N₂O₆
• MW: 200.105761528015
• CID: 375928
• PubChem ID: 5745359
• Update Time: 2025-04-19

1,2-Benzenediol, 3,6-dinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3,6-dinitro- (9CI)
• 1,2-Benzenediol,3,6-dinitro-
• 3,6-dinitrobenzene-1,2-diol
• 3,6-Dinitropyrocatechol
• SCHEMBL3083253
• 53816-91-4
• BRN 3140867
• DTXSID90202091
• 1,2-Benzenediol, 3,6-dinitro-
• 3,6-Dinitro-1,2-benzenediol

• Inchi： 1S/C6H4N2O6/c9-5-3(7(11)12)1-2-4(6(5)10)8(13)14/h1-2,9-10H
• InChI Key： WQVRLADNOSJVJV-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

• Exact Mass: 200.00692
• Monoisotopic Mass: 200.006936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 132

Experimental Properties

• Density: 1.819
• Boiling Point: 299.7°Cat760mmHg
• Flash Point: 135°C
• Refractive Index: 1.712
• PSA: 126.74